Cas no 157310-72-0 (1-Propyl-2,3-dimethylimidazolium tetrafluoroborate)

• Product Name: 1-Propyl-2,3-dimethylimidazolium tetrafluoroborate
• CAS No: 157310-72-0
• MF: C₈H₁₅BF₄N₂
• MW: 226.022715806961
• CID: 1332987
• Update Time: 2024-11-01

1-Propyl-2,3-dimethylimidazolium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,2-dimethyl-3-propyl-, tetrafluoroborate(1-)
• 1-PROPYL-2,3-DIMETHYLIMIDAZOLIUM TETRAFLUOROBORATE
• PDMIMBF4
• [PMMIm] BF4
• 1-propenyl-2,3-diMethyliMidazoliuM tetrafluoroborate
• 1,2-Dimethyl-3-propyl-1H-imidazol-3-ium tetrafluoroborate
• 1-Propyl-2,3-dimethylimidazolium tetrafluoroborate

• Inchi： 1S/C8H15N2.BF4/c1-4-5-10-7-6-9(3)8(10)2;2-1(3,4)5/h6-7H,4-5H2,1-3H3;/q+1;-1
• InChI Key： VLYRTGGVSZQHBT-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.N1(C=C[N+](C)=C1C)CCC

Computed Properties

• Exact Mass: 226.126441g/mol
• Monoisotopic Mass: 226.126441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8
• Molecular Weight: 226.03g/mol